Cas no 81323-58-2 (N-(tert-Butoxycarbonyl)-(S)-homoserine tert-Butyl Ester)

N-(tert-Butoxycarbonyl)-(S)-homoserine tert-Butyl Ester is a protected derivative of (S)-homoserine, featuring Boc (tert-butoxycarbonyl) and tert-butyl ester protecting groups. This compound is widely utilized in peptide synthesis and organic chemistry due to its stability and ease of handling. The Boc group provides selective deprotection under mild acidic conditions, while the tert-butyl ester offers compatibility with a range of reaction conditions. Its chiral purity makes it valuable for stereospecific synthesis. The dual protection minimizes unwanted side reactions, ensuring high yields in complex transformations. This intermediate is particularly useful in the preparation of modified amino acids and bioactive peptides.
N-(tert-Butoxycarbonyl)-(S)-homoserine tert-Butyl Ester structure
81323-58-2 structure
Product Name:N-(tert-Butoxycarbonyl)-(S)-homoserine tert-Butyl Ester
CAS No:81323-58-2
MF:C13H25NO5
MW:275.341304540634
MDL:MFCD08275190
CID:1027724
PubChem ID:11054918
Update Time:2025-06-30

N-(tert-Butoxycarbonyl)-(S)-homoserine tert-Butyl Ester Chemical and Physical Properties

Names and Identifiers

    • (S)-tert-Butyl 2-((tert-butoxycarbonyl)amino)-4-hydroxybutanoate
    • (S)-TERT-BUTYL 2-(TERT-BUTOXYCARBONYLAMINO)-4-HYDROXYBUTANOATE
    • Boc-Hse-OtBu
    • N-(tert-Butoxycarbonyl)-(S)-homoserine tert-butyl ester
    • tert-butyl (2S)-4-hydroxy-2-[(2-methylpropan-2-yl)oxycarbonylamino]butanoate
    • (2S)-tert-butyl 2-[N-Boc-amino]-4-hydroxybutanoate
    • (S)-4-tert-butyl-2-(tert-butoxycarbonylamino)-4-hydroxybutanoate
    • 2(S)-2-tert-butoxycarbonylamino-4-hydroxybutyric acid tert-butyl ester
    • Boc-L-homoserine-OtBu
    • tert-butyl (S)-N-(tert-butoxycarbonyl)homoserine
    • tert-butyl L-2-(tert-butoxycarbonyl)amino-4-hydroxy-butyrate
    • tert-butyl N-(tert-butoxycarbonyl)-L-homoserinate
    • NW-09-15-1
    • N-[(1,1-Dimethylethoxy)carbonyl]-L-homoserine 1,1-dimethylethyl ester (ACI)
    • (S)-tert-Butyl2-((tert-butoxycarbonyl)amino)-4-hydroxybutanoate
    • MFCD08275190
    • t-butyl (2S)-2-(tert-butoxycarbonylamino)-4-hydroxybutanoate
    • SCHEMBL1343403
    • 81323-58-2
    • BOC-L-homoserine t-butyl ester
    • WFSWHDJTFHDJFE-VIFPVBQESA-N
    • tert-butyl (tert-butoxycarbonyl)-L-homoserinate
    • (S)-tert-butyl2-(tert-butoxycarbonylamino)-4-hydroxybutanoate
    • DTXSID40453576
    • BS-25939
    • TERT-BUTYL (2S)-2-[(TERT-BUTOXYCARBONYL)AMINO]-4-HYDROXYBUTANOATE
    • EX-A3316-1
    • N-[(1,1-Dimethylethoxy)carbonyl]-L-homoserine 1,1-Dimethylethyl Ester;(S)-tert-Butyl 2-((tert-Butoxycarbonyl)amino)-4-hydroxybutanoate
    • N-Boc-L-Homoserine tert-butyl ester
    • DB-002339
    • N-(tert-Butoxycarbonyl)-(S)-homoserine tert-Butyl Ester
    • MDL： MFCD08275190
    • Inchi： 1S/C13H25NO5/c1-12(2,3)18-10(16)9(7-8-15)14-11(17)19-13(4,5)6/h9,15H,7-8H2,1-6H3,(H,14,17)/t9-/m0/s1
    • InChI Key： WFSWHDJTFHDJFE-VIFPVBQESA-N
    • SMILES： [C@@H](CCO)(NC(=O)OC(C)(C)C)C(=O)OC(C)(C)C

Computed Properties

  • Exact Mass: 275.17300
  • Monoisotopic Mass: 275.17327290g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 9
  • Complexity: 314
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.5
  • Topological Polar Surface Area: 84.9Ų

Experimental Properties

  • Density: 1.072
  • Boiling Point: 393.353℃ at 760 mmHg
  • Flash Point: 191.693 °C
  • PSA: 84.86000
  • LogP: 1.99470

N-(tert-Butoxycarbonyl)-(S)-homoserine tert-Butyl Ester Customs Data

  • HS CODE：2924199090
  • Customs Data：

    China Customs Code:

    2924199090

    Overview:

    2924199090. Other acyclic amides(Including acyclic carbamates)(Including its derivatives and salts). VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to, packing

    Summary:

    2924199090. other acyclic amides (including acyclic carbamates) and their derivatives; salts thereof. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%

N-(tert-Butoxycarbonyl)-(S)-homoserine tert-Butyl Ester Pricemore >>

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N-(tert-Butoxycarbonyl)-(S)-homoserine tert-Butyl Ester Production Method

Production Method 1

34582-32-6 34582-32-6
81323-58-2 81323-58-2
Reaction Conditions
1.1 Reagents: Potassium bisulfate Solvents: Water
1.2 Reagents: Triethylamine ,  Ethyl chloroformate Solvents: Tetrahydrofuran
1.3 Reagents: Sodium borohydride Solvents: Water
Reference
A new efficient synthesis of nicotianamine and 2'-deoxymugineic acid
Shioiri, Takayuki; et al, Heterocycles, 1997, 44, 519-530

Production Method 2

81323-58-2 81323-58-2
Reaction Conditions
1.1 Reagents: Ozone Solvents: Dichloromethane ;  rt → -50 °C; 2 h, -50 °C → rt
1.2 Reagents: Sodium borohydride Solvents: Ethanol ;  rt → 0 °C; 4 h, 0 °C
1.3 Reagents: Hydrochloric acid Solvents: Water
Reference
Access to any site-directed isotopomer of methionine, selenomethionine, cysteine, and selenocysteine - use of simple, efficient modular synthetic reaction schemes for isotope incorporation
Siebum, Arjan H. G.; et al, European Journal of Organic Chemistry, 2004, (13), 2905-2913

Production Method 3

24424-99-5 24424-99-5
98946-18-0 98946-18-0
672-15-1 672-15-1
81323-58-2 81323-58-2
Reaction Conditions
1.1 Reagents: Sodium carbonate Solvents: 1,4-Dioxane ,  Water ;  0 °C; overnight, rt
1.2 Reagents: Hydrochloric acid Solvents: Water ;  pH 2, rt
1.3 Solvents: Dichloromethane ,  Tetrahydrofuran ;  overnight, rt
Reference
Chemical synthesis of disulfide surrogate peptides by using beta-carbon dimethyl modified diaminodiacids
Cui, Ji-Bin; et al, Organic & Biomolecular Chemistry, 2021, 19(41), 9021-9025

Production Method 4

72671-27-3 72671-27-3
81323-58-2 81323-58-2
Reaction Conditions
1.1 Reagents: Sodium borohydride Solvents: 1,4-Dioxane ,  Water ;  rt → 0 °C; 0 °C; 2 h, rt
1.2 Reagents: Ammonium chloride Solvents: Water ;  10 min, rt
Reference
Facile synthesis of Fmoc-protected phosphonate pSer mimetic and its application in assembling a substrate peptide of 14-3-3 ζ
Kang, Jie; et al, Tetrahedron Letters, 2017, 58(26), 2551-2553

Production Method 5

98946-18-0 98946-18-0
191655-45-5 191655-45-5
81323-58-2 81323-58-2
Reaction Conditions
1.1 Solvents: Dichloromethane ;  0 °C; 36 h, rt
2.1 Reagents: Tetrabutylammonium fluoride Solvents: Tetrahydrofuran ;  0 °C; 2 h, 0 °C
Reference
Alanine serine cysteine transporter (ASCT) substrate binding site properties probed with hydroxyhomoserine esters
Ndaru, Elias ; et al, Journal of Physical Organic Chemistry, 2022, 35(11),

Production Method 6

24424-99-5 24424-99-5
756484-58-9 756484-58-9
81323-58-2 81323-58-2
Reaction Conditions
1.1 Reagents: Triethylamine Solvents: Dimethylformamide
2.1 Reagents: Ozone Solvents: Dichloromethane ;  rt → -50 °C; 2 h, -50 °C → rt
2.2 Reagents: Sodium borohydride Solvents: Ethanol ;  rt → 0 °C; 4 h, 0 °C
2.3 Reagents: Hydrochloric acid Solvents: Water
Reference
Access to any site-directed isotopomer of methionine, selenomethionine, cysteine, and selenocysteine - use of simple, efficient modular synthetic reaction schemes for isotope incorporation
Siebum, Arjan H. G.; et al, European Journal of Organic Chemistry, 2004, (13), 2905-2913

Production Method 7

34582-32-6 34582-32-6
6066-82-6 6066-82-6
81323-58-2 81323-58-2
Reaction Conditions
1.1 Reagents: Dicyclohexylcarbodiimide Solvents: Ethyl acetate ;  overnight, rt
2.1 Reagents: Sodium borohydride Solvents: 1,4-Dioxane ,  Water ;  rt → 0 °C; 0 °C; 2 h, rt
2.2 Reagents: Ammonium chloride Solvents: Water ;  10 min, rt
Reference
Facile synthesis of Fmoc-protected phosphonate pSer mimetic and its application in assembling a substrate peptide of 14-3-3 ζ
Kang, Jie; et al, Tetrahedron Letters, 2017, 58(26), 2551-2553

Production Method 8

80963-08-2 80963-08-2
81323-58-2 81323-58-2
Reaction Conditions
1.1 Reagents: Hydrogen Catalysts: Palladium Solvents: Methanol ;  overnight, rt
2.1 Reagents: Sodium borohydride Solvents: Tetrahydrofuran ,  Water ;  4 h, -15 - 0 °C
Reference
[18F](2S,4S)-4-(3-Fluoropropyl)glutamine as a Tumor Imaging Agent
Wu, Zehui; et al, Molecular Pharmaceutics, 2014, 11(11), 3852-3866

Production Method 9

80963-08-2 80963-08-2
81323-58-2 81323-58-2
Reaction Conditions
1.1 Reagents: Hydrogen Catalysts: Palladium Solvents: Ethanol ;  3 h, 50 psi, rt
2.1 Reagents: Triethylamine ,  Ethyl chloroformate Solvents: Tetrahydrofuran ;  -10 °C; 30 min, -10 - -5 °C
2.2 Reagents: Sodium borohydride Solvents: Water ;  0 °C; 4 h, rt
2.3 Reagents: Hydrochloric acid Solvents: Water ;  pH 2 - 3, cooled
Reference
Synthesis and evaluation of 18F labeled alanine derivatives as potential tumor imaging agents
Wang, Limin; et al, Nuclear Medicine and Biology, 2012, 39(7), 933-943

Production Method 10

34582-32-6 34582-32-6
81323-58-2 81323-58-2
Reaction Conditions
1.1 Reagents: 4-Methylmorpholine ,  Isobutyl chloroformate Solvents: Tetrahydrofuran
1.2 Reagents: Sodium borohydride Solvents: Water
Reference
Efficient Fmoc/solid-phase synthesis of Abu(P)-containing peptides using Fmoc-Abu(PO3Me2)-OH
Perich, John W., International Journal of Peptide & Protein Research, 1994, 44(3), 288-94

Production Method 11

34582-32-6 34582-32-6
81323-58-2 81323-58-2
Reaction Conditions
1.1 Reagents: Methyl chloroformate ,  4-Methylmorpholine Solvents: Tetrahydrofuran ;  0 °C; 15 min, 0 °C
1.2 Reagents: Sodium borohydride Solvents: Water ;  0 °C; 0 °C → rt; 10 min, rt
Reference
Novel thiol- and thioether-containing amino acids: cystathionine and homocysteine families
Longobardo, Luigi; et al, Amino Acids, 2013, 44(2), 443-448

Production Method 12

24424-99-5 24424-99-5
215182-75-5 215182-75-5
81323-58-2 81323-58-2
Reaction Conditions
1.1 Reagents: Hydrogen Catalysts: Palladium dihydroxide Solvents: Tetrahydrofuran ;  48 h, 5 atm, rt
Reference
Crystal structure analysis and reactivity of N-alkyl- and N-acyldioxathiazinanes
Galaud, Fabrice; et al, Heterocycles, 2008, 76(2), 1121-1131

Production Method 13

151436-20-3 151436-20-3
81323-58-2 81323-58-2
Reaction Conditions
1.1 Reagents: Ozone Solvents: Dichloromethane
1.2 Reagents: Dimethyl sulfide
1.3 Reagents: (Dimethyl sulfide)trihydroboron Solvents: Tetrahydrofuran
Reference
Synthesis of [1,2-13C2,15N]-L-homoserine and its incorporation by the PKS-NRPS system of Fusarium moniliforme into the mycotoxin fusarin C
Rees, David O.; et al, ChemBioChem, 2007, 8(1), 46-50

Production Method 14

2768662-85-5 2768662-85-5
81323-58-2 81323-58-2
Reaction Conditions
1.1 Reagents: Tetrabutylammonium fluoride Solvents: Tetrahydrofuran ;  0 °C; 2 h, 0 °C
Reference
Alanine serine cysteine transporter (ASCT) substrate binding site properties probed with hydroxyhomoserine esters
Ndaru, Elias ; et al, Journal of Physical Organic Chemistry, 2022, 35(11),

Production Method 15

41088-86-2 41088-86-2
81323-58-2 81323-58-2
Reaction Conditions
1.1 Reagents: Benzyltriethylammonium chloride ,  Potassium carbonate Solvents: Dimethylformamide ;  rt; 48 h, 50 °C
Reference
Efficient synthesis of hydrocarbon-bridged diaminodiacids through nickel-catalyzed reductive cross-coupling
Wang, Tao; et al, Tetrahedron Letters, 2017, 58(42), 3970-3973

Production Method 16

72671-27-3 72671-27-3
81323-58-2 81323-58-2
Reaction Conditions
1.1 Reagents: Sodium borohydride Solvents: Tetrahydrofuran ,  Water
Reference
Synthesis and evaluation of L-cystathionine as a standard for amino acid analysis
Amino, Yusuke; et al, Bioscience, 2017, 81(1), 95-101

Production Method 17

24424-99-5 24424-99-5
672-15-1 672-15-1
81323-58-2 81323-58-2
Reaction Conditions
1.1 Reagents: Sodium carbonate Solvents: 1,4-Dioxane ,  Water ;  5 min, rt
1.2 0 °C; overnight, rt
1.3 Reagents: Hydrochloric acid Solvents: Water ;  pH 2, rt
2.1 Reagents: Benzyltriethylammonium chloride ,  Potassium carbonate Solvents: Dimethylformamide ;  rt; 48 h, 50 °C
Reference
Efficient synthesis of hydrocarbon-bridged diaminodiacids through nickel-catalyzed reductive cross-coupling
Wang, Tao; et al, Tetrahedron Letters, 2017, 58(42), 3970-3973

Production Method 18

34582-31-5 34582-31-5
81323-58-2 81323-58-2
Reaction Conditions
1.1 Reagents: Lithium hydroxide Solvents: Tetrahydrofuran ,  Water ;  0 °C; 2 h, rt
1.2 Reagents: Citric acid Solvents: Water
2.1 Reagents: Triethylamine ,  Ethyl chloroformate Solvents: Tetrahydrofuran ;  30 min, 0 °C
2.2 Reagents: Sodium borohydride ;  0 °C; 3 h, rt
2.3 Reagents: Hydrochloric acid Solvents: Water ;  pH 3
Reference
Stereoselective synthesis of protected L-allo-enduracididine and L-enduracididine via asymmetric nitroaldol reaction
Ohsawa, Kosuke; et al, Synthesis, 2020, 52(6), 942-948

Production Method 19

34582-32-6 34582-32-6
6066-82-6 6066-82-6
81323-58-2 81323-58-2
Reaction Conditions
1.1 Reagents: Dicyclohexylcarbodiimide Solvents: Ethyl acetate
2.1 Reagents: Sodium borohydride Solvents: Tetrahydrofuran ,  Water
Reference
Synthesis and evaluation of L-cystathionine as a standard for amino acid analysis
Amino, Yusuke; et al, Bioscience, 2017, 81(1), 95-101

Production Method 20

90600-20-7 90600-20-7
81323-58-2 81323-58-2
Reaction Conditions
1.1 Reagents: Dicyclohexylcarbodiimide ,  4-(Dimethylamino)pyridine Solvents: Dichloromethane
2.1 Reagents: Ozone Solvents: Dichloromethane
2.2 Reagents: Dimethyl sulfide
2.3 Reagents: (Dimethyl sulfide)trihydroboron Solvents: Tetrahydrofuran
Reference
Synthesis of [1,2-13C2,15N]-L-homoserine and its incorporation by the PKS-NRPS system of Fusarium moniliforme into the mycotoxin fusarin C
Rees, David O.; et al, ChemBioChem, 2007, 8(1), 46-50

Production Method 21

80963-08-2 80963-08-2
81323-58-2 81323-58-2
Reaction Conditions
1.1 Reagents: Hydrogen Catalysts: Palladium Solvents: Ethanol ;  rt → 60 °C; 15 h, 60 °C
2.1 Reagents: Triethylamine ,  Ethyl chloroformate Solvents: Tetrahydrofuran ;  -10 °C; 30 min, -10 °C → 0 °C
2.2 Reagents: Sodium borohydride Solvents: Water ;  0 °C; 4 h, 23 °C
2.3 Reagents: Hydrochloric acid Solvents: Water ;  pH 2 - 3
Reference
Improved enantioselective gram scale synthesis route to N-Fmoc-protected monofluoroethylglycine
Leppkes, Jakob; et al, Journal of Fluorine Chemistry, 2020, 232,

N-(tert-Butoxycarbonyl)-(S)-homoserine tert-Butyl Ester Raw materials

N-(tert-Butoxycarbonyl)-(S)-homoserine tert-Butyl Ester Preparation Products

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